Cas no 1429220-50-7 (2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone)

• Product Name: 2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone
• CAS No: 1429220-50-7
• MF: C₁₅H₁₁FN₄
• MW: 266.273045778275
• CID: 4599242
• Update Time: 2025-06-14

2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 2-FLUOROBENZENECARBALDEHYDE N-(4-QUINAZOLINYL)HYDRAZONE
• Benzaldehyde, 2-fluoro-, 2-(4-quinazolinyl)hydrazone, [C(E)]-
• 2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone

• Inchi： 1S/C15H11FN4/c16-13-7-3-1-5-11(13)9-19-20-15-12-6-2-4-8-14(12)17-10-18-15/h1-10H,(H,17,18,20)/b19-9+
• InChI Key： SGOWWQCVOISXNM-DJKKODMXSA-N
• SMILES： C12C=CC=CC=1N=CN=C2N/N=C/C1C=CC=CC=1F

Additional information on 2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone

Comprehensive Overview of 2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone (CAS No. 1429220-50-7)

2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone (CAS No. 1429220-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This hydrazone derivative, featuring a fluorinated benzene ring and a quinazoline moiety, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

The compound's molecular structure combines a 2-fluorobenzaldehyde group with a 4-quinazolinyl hydrazone fragment, creating a versatile scaffold for further chemical modifications. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance. Its fluorine atom enhances metabolic stability, a feature highly sought after in modern medicinal chemistry.

In the context of green chemistry, 2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone has been explored as a precursor for sustainable synthesis methods. The demand for eco-friendly catalysts and low-toxicity intermediates has driven innovation around this compound, with researchers optimizing its production to minimize environmental impact. Computational modeling studies also suggest its potential in materials science, particularly in organic electronics and photovoltaic applications.

The compound's spectroscopic properties have been extensively characterized, including NMR and mass spectrometry data, which are crucial for quality control in industrial applications. Analytical chemists frequently search for HPLC purification methods and stability studies related to this hydrazone derivative, reflecting its growing importance in fine chemical production. Recent patent literature indicates its incorporation in crop protection formulations, addressing the agricultural sector's need for novel pest control agents.

From a structure-activity relationship perspective, the 2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone scaffold offers multiple sites for structural optimization. Medicinal chemists are investigating its hydrogen bonding capacity and lipophilicity profile to enhance drug-like properties. These investigations align with current pharmaceutical industry priorities, particularly in targeted therapy development for complex diseases. The compound's crystallographic data has also been studied to understand its solid-state behavior, important for formulation science.

In material science applications, the π-conjugated system of this compound has shown promise in organic semiconductors development. Researchers are exploring its charge transport properties and thermal stability for potential use in flexible electronics. The fluorine substitution pattern influences its electronic characteristics, making it interesting for optoelectronic device applications. These aspects connect with the growing market demand for advanced functional materials.

Quality assurance protocols for CAS No. 1429220-50-7 emphasize rigorous impurity profiling and spectroscopic validation techniques. The compound's storage stability under various conditions has been documented, providing valuable data for industrial scale-up processes. Recent advancements in continuous flow chemistry have enabled more efficient production of this intermediate, addressing challenges in process intensification.

The scientific community continues to investigate new derivatives based on the 2-Fluorobenzenecarbaldehyde N-(4-quinazolinyl)hydrazone core structure. Current research directions include exploring its metal coordination chemistry for catalytic applications and modifying its solubility characteristics for enhanced bioavailability. These developments position the compound as a valuable tool in both academic research and industrial applications, with potential cross-disciplinary impacts.